Synthesis of optically active sulphonium salts from optically active sulphoxides
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001051
Abstract
Optically active sulphonium salts have been synthesized by treatment of ethoxy-sulphonium salts, derived from optically active sulphoxides, with alkyl-cadmium reagents.
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